Cas no 1850248-08-6 (1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol structure
1850248-08-6 structure
Product Name:1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
CAS No:1850248-08-6
MF:C8H5BrF4O
MW:273.022315740585
MDL:MFCD32661972
CID:5520815
PubChem ID:131024145
Update Time:2024-11-08

1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3-fluoro-α-(trifluoromethyl)benzenemethanol
    • SY250403
    • 1850248-08-6
    • EN300-1952352
    • 2-Bromo-3-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
    • G73732
    • 1-(2-bromo-3-fluorophenyl)-2,2,2-trifluoroethanol
    • starbld0015230
    • 2-Bromo-3-fluoro-alpha-(trifluoromethyl)benzylAlcohol
    • 1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol
    • MFCD32661972
    • MDL: MFCD32661972
    • Inchi: 1S/C8H5BrF4O/c9-6-4(2-1-3-5(6)10)7(14)8(11,12)13/h1-3,7,14H
    • InChI Key: UDMWACSTBRADSF-UHFFFAOYSA-N
    • SMILES: C1=CC(C(O)C(F)(F)F)=C(Br)C(F)=C1

Computed Properties

  • Exact Mass: 271.94599g/mol
  • Monoisotopic Mass: 271.94599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

1-(2-Bromo-3-fluorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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